Cas no 312917-10-5 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide)
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide
- Oprea1_414612
- AKOS002997549
- BIM-0029490.P001
- F0016-0305
- 312917-10-5
- CBMicro_029499
- CCG-317781
- N-(4-ethoxybenzo[d]thiazol-2-yl)-3-nitrobenzamide
-
- Inchi: 1S/C16H13N3O4S/c1-2-23-12-7-4-8-13-14(12)17-16(24-13)18-15(20)10-5-3-6-11(9-10)19(21)22/h3-9H,2H2,1H3,(H,17,18,20)
- InChI Key: KPLJFBZASMTCGF-UHFFFAOYSA-N
- SMILES: S1C(NC(C2C=CC=C(C=2)[N+](=O)[O-])=O)=NC2C(=CC=CC1=2)OCC
Computed Properties
- Exact Mass: 343.06267708g/mol
- Monoisotopic Mass: 343.06267708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 125Ų
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0016-0305-2μmol |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-5μmol |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-10μmol |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-20μmol |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-1mg |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-2mg |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-3mg |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-4mg |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-5mg |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0016-0305-10mg |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
312917-10-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide
N-(4-Ethoxy-1,3-Benzothiazol-2-Yl)-3-Nitrobenzamide: A Comprehensive Overview
The compound N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide (CAS No. 312917-10-5) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of aromatic heterocycles, specifically benzothiazoles, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzothiazole ring system substituted with an ethoxy group at the 4-position and a nitrobenzamide moiety at the 2-position. These substituents impart unique electronic and steric properties to the molecule, making it a valuable subject for both fundamental and applied research.
Recent advancements in synthetic methodologies have enabled the precise construction of complex heterocyclic compounds like N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the synthesis of this compound. These methods not only enhance the efficiency of the synthesis process but also minimize environmental impact, aligning with the principles of green chemistry. The nitro group in the molecule plays a critical role in modulating its electronic properties, making it an attractive candidate for applications in electrochemistry and optoelectronics.
One of the most promising areas of application for N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide is in the field of drug discovery. The benzothiazole core is known for its ability to interact with various biological targets, including enzymes and receptors. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This makes it a potential lead compound for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.
In addition to its biological applications, N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide has shown remarkable properties in materials science. Its unique electronic structure makes it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures. These findings highlight its versatility as a functional material with applications in next-generation electronic devices.
The toxicity profile of N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide has also been extensively studied to ensure its safe handling and application. Recent toxicological studies indicate that while the compound exhibits moderate cytotoxicity, its toxicity can be effectively managed through controlled exposure and proper safety protocols. These findings underscore the importance of thorough risk assessment before incorporating this compound into industrial or medical applications.
In conclusion, N-(4-Ethoxy -1 , 3 -Benzothiazol - 2 -Yl ) - 3 -Nitrobenzamide (CAS No. 312917 - 10 -5 ) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.
312917-10-5 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)